N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-(2-chlorophenyl)acetamide

• IUPAC Name: N-[1-(1-benzothiophen-3-yl)propan-2-yl]-2-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C19H18ClNOS/c1-13(10-15-12-23-18-9-5-3-7-16(15)18)21-19(22)11-14-6-2-4-8-17(14)20/h2-9,12-13H,10-11H2,1H3,(H,21,22)
• InChI Key: SFCIGJIYSIYXJX-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC2=CC=CC=C21)NC(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C19H18ClNOS
• Molecular Weight: 343.9 g/mol

Description

N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-2-(2-chlorophenyl)acetamide, also known as BTCP, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the phenylacetamide family and has been shown to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Serotonin Receptor Modulation

• Application : Researchers have explored the affinity of this compound toward 5-HT1A receptors. .

Anti-Inflammatory Properties

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Organic Electronics and Photovoltaics

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Mechanism of Action

Target of Action

The primary target of this compound is the 5-HT1A serotonin receptors . These receptors play a crucial role in regulating numerous physiological functions, including thermoregulation, vasoconstriction, sexual behavior, appetite, and sleep .

Mode of Action

The compound interacts with its targets, the 5-HT1A serotonin receptors, through a series of electrostatic interactions . The influence of the arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity has been studied . The most promising analogue displayed micromolar affinity (K = 2.30 μM) toward 5-HT1A sites .

Biochemical Pathways

The compound’s interaction with the 5-HT1A serotonin receptors implicates it in the serotonin system’s biochemical pathways. Serotonin is an important neurotransmitter consistently implicated in the pathophysiology of a number of psychiatric disorders such as depression and anxiety .

Pharmacokinetics

For instance, thiophene, a structural component of the compound, is soluble in most organic solvents but insoluble in water .

Result of Action

The molecular and cellular effects of the compound’s action would be primarily related to its interaction with the 5-HT1A serotonin receptors. This could potentially lead to changes in various physiological functions regulated by these receptors, such as thermoregulation, vasoconstriction, sexual behavior, appetite, and sleep .

Action Environment

Environmental factors can significantly influence the compound’s action, efficacy, and stability. For instance, the compound’s solubility could be affected by the pH and temperature of its environment . Additionally, the presence of other substances could potentially interfere with the compound’s interaction with its target receptors.